molecular formula C10H15N3O2S B8595643 4-(Tert-butylamino)-2-(methylthio)pyrimidine-5-carboxylic acid

4-(Tert-butylamino)-2-(methylthio)pyrimidine-5-carboxylic acid

Cat. No.: B8595643
M. Wt: 241.31 g/mol
InChI Key: QCYCXACNJWFDPP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(Tert-butylamino)-2-(methylthio)pyrimidine-5-carboxylic acid is a useful research compound. Its molecular formula is C10H15N3O2S and its molecular weight is 241.31 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H15N3O2S

Molecular Weight

241.31 g/mol

IUPAC Name

4-(tert-butylamino)-2-methylsulfanylpyrimidine-5-carboxylic acid

InChI

InChI=1S/C10H15N3O2S/c1-10(2,3)13-7-6(8(14)15)5-11-9(12-7)16-4/h5H,1-4H3,(H,14,15)(H,11,12,13)

InChI Key

QCYCXACNJWFDPP-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)NC1=NC(=NC=C1C(=O)O)SC

Origin of Product

United States

Synthesis routes and methods

Procedure details

In a round-bottomed flask ethyl 4-(tert-butylamino)-2-(methylthio)pyrimidine-5-carboxylate (3.2 g, 11.88 mmol) was dissolved in ethanol (40 mL) followed by the addition of 1M aqueous sodium hydroxide solution (35.6 mL, 35.6 mmol). The resulting mixture was stirred overnight at room temperature and then the solvent was evaporated under reduced pressure. After that 2M aqueous citric acid solution (35.6 mL, 71.3 mmol) was slowly added and the resulting mixture was stirred for 0.5 h at room temperature. The suspension was filtered and the solids were washed twice with water (2×50 mL) and then dried in a vacuum oven at 45° C. overnight to afford 4-(tert-butylamino)-2-(methylthio)pyrimidine-5-carboxylic acid (2.83 g, 11.73 mmol, 99% yield). MS (ESI) m/z 242.3 [M+1]+.
Quantity
3.2 g
Type
reactant
Reaction Step One
Quantity
40 mL
Type
solvent
Reaction Step One
Quantity
35.6 mL
Type
reactant
Reaction Step Two
Quantity
35.6 mL
Type
reactant
Reaction Step Three

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